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Introduction

Coccidioidomycosis, also known as Valley Fever, is a fungal disease caused by the inhalation
of Coccidioides immitis or Coccidioides posadasii spores. The Coccidioidin intradermal skin
test is a classical method to assess the cell-mediated, or delayed-type hypersensitivity (DTH),
response to Coccidioidin, a sterile extract derived from the mycelial phase of Coccidioides
immitis.[1] A positive reaction is indicative of a prior or current infection. In preclinical research,
particularly in the development of vaccines and immunomodulatory therapies, a murine model
of the Coccidioidin skin test is an invaluable tool to evaluate the cellular immune response to
Coccidioides antigens.

These application notes provide a detailed protocol for performing the Coccidioidin
intradermal skin test in mice, including methods for sensitization, intradermal challenge, and
measurement of the DTH response.

Key Principles

The Coccidioidin skin test in mice is a manifestation of a Type IV delayed-type hypersensitivity
reaction. This T-cell mediated immune response involves a sensitization phase and an
elicitation (challenge) phase.[2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1173133?utm_src=pdf-interest
https://www.benchchem.com/product/b1173133?utm_src=pdf-body
https://www.benchchem.com/product/b1173133?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9409882/
https://www.benchchem.com/product/b1173133?utm_src=pdf-body
https://www.benchchem.com/product/b1173133?utm_src=pdf-body
https://www.benchchem.com/product/b1173133?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10639421/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

» Sensitization Phase: Upon initial exposure to Coccidioidin antigens, antigen-presenting

cells (APCs) process the antigens and present them to naive T-helper (Th) cells. This leads

to the clonal expansion and differentiation of antigen-specific Thl memory cells.

« Elicitation Phase: Upon subsequent intradermal injection of Coccidioidin, the memory Thl

cells are reactivated by APCs at the injection site. These activated Th1l cells release pro-

inflammatory cytokines, such as interferon-gamma (IFN-y), which in turn activate

macrophages and other immune cells. This cellular infiltration and local inflammation result in

a characteristic induration (hardening) and erythema (redness) at the injection site, which

peaks at 24-48 hours.[3]

Data Presentation

Table 1: Materials and Reagents

Material/Reagent

Supplier

Catalog Number

In-house preparation or

Coccidioidin Antigen ] N/A
Commercial
Complete Freund's Adjuvant ) )
Sigma-Aldrich F5881
(CFA)
Incomplete Freund's Adjuvant ) )
Sigma-Aldrich F5506
(IFA)
Sterile Saline (0.9% NacCl) Any major supplier N/A
Isoflurane Any major supplier N/A
27-30 gauge needles Any major supplier N/A
1 mL syringes Any major supplier N/A
Dial Caliper/Micrometer Any major supplier N/A

Table 2: Experimental Parameters for Coccidioidin Skin

Test in Mice
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Parameter

Recommended Value

Notes

Mouse Strain

BALB/c or C57BL/6

Other strains can be used, but

may require optimization.

Age of Mice

6-8 weeks

Sensitization Antigen

Coccidioidin emulsified in CFA

Sensitization Route

Subcutaneous (s.c.)

Base of the tail or flank are

common sites.

Sensitization Volume

100 pL

Coccidioidin Concentration

(Sensitization)

50-100 pg/mL

To be optimized for each

antigen preparation.

Time to Challenge

7-14 days post-sensitization

Challenge Antigen

Coccidioidin in sterile saline

Challenge Route

Intradermal (i.d.)

Footpad or ear pinna.

Challenge Volume

20 pL (footpad) or 10 pL (ear)

Coccidioidin Concentration
(Challenge)

10-20 pg per site

To be optimized for each

antigen preparation.

Negative Control

Sterile Saline

Injected into the contralateral

footpad or ear.

Measurement Time Points

0, 24, and 48 hours post-

challenge

Readout

Increase in footpad or ear

thickness (mm)

Table 3: Representative Quantitative Data for DTH

Response
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Average Increase in

Treatment Group Measurement Time (hours) .
Thickness (mm) + SD

Sensitized + Coccidioidin 24 0.25+0.05

48 0.35 +0.07

Sensitized + Saline 24 0.05+0.02

48 0.04 £ 0.02

Naive + Coccidioidin 24 0.06 + 0.03

48 0.05 +0.03

Note: The values presented in this table are for illustrative purposes and may vary depending
on the specific Coccidioidin preparation, mouse strain, and experimental conditions.

Experimental Protocols
Protocol 1: Sensitization of Mice

o Preparation of Sensitization Emulsion:

o Prepare a 1:1 emulsion of Coccidioidin antigen (at a concentration of 100-200 pg/mL in
sterile saline) and Complete Freund's Adjuvant (CFA).

o To create a stable emulsion, draw equal volumes of the antigen solution and CFA into two
separate syringes connected by a stopcock.

o Forcefully pass the mixture back and forth between the syringes until a thick, white
emulsion is formed. A stable emulsion will not disperse when a drop is placed on the
surface of cold water.

e Sensitization Injection:
o Anesthetize the mice using isoflurane.

o Inject 100 pL of the Coccidioidin-CFA emulsion subcutaneously at the base of the tail or
on the flank.
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o House the mice under standard conditions for 7-14 days to allow for the development of a
memory T-cell response.

Protocol 2: Intradermal Challenge and Measurement

o Preparation of Challenge Solution:

o Dilute the Coccidioidin antigen in sterile saline to a final concentration of 1 mg/mL (for a
20 pg dose in 20 pL). The optimal concentration should be determined empirically.

e Baseline Measurement (0 hours):
o Anesthetize the mice with isoflurane.

o Using a dial caliper or a spring-loaded micrometer, measure the thickness of the hind
footpads or the ear pinnae. Record this as the 0-hour measurement.[4]

e Intradermal Injection:

o For footpad injection, inject 20 uL of the Coccidioidin challenge solution intradermally into
the plantar surface of one hind footpad.

o Inject 20 L of sterile saline into the contralateral hind footpad as a negative control.[5]

o For ear injection, inject 10 pL of the Coccidioidin challenge solution intradermally into the
dorsal side of one ear pinna.

o Inject 10 pL of sterile saline into the contralateral ear pinna as a negative control.
e Subsequent Measurements (24 and 48 hours):

o At 24 and 48 hours post-challenge, anesthetize the mice and remeasure the thickness of
both the Coccidioidin-injected and saline-injected footpads or ears.

o Data Analysis:

o The DTH response is calculated as the change in thickness from the 0-hour
measurement:
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» A Thickness = (Thickness at 24h or 48h) - (Thickness at Oh)

o The antigen-specific swelling is determined by subtracting the change in thickness of the
saline-injected control from the Coccidioidin-injected site.

Mandatory Visualizations

Signaling Pathway of Delayed-Type Hypersensitivity
(DTH)

Click to download full resolution via product page

Caption: Signaling pathway of the delayed-type hypersensitivity response to Coccidioidin.

Experimental Workflow for Coccidioidin Skin Testing in
Mice
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Caption: Experimental workflow for Coccidioidin intradermal skin testing in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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